Cas no 2400-78-4 (2-Methylpropane-1,3-diamine)

• Product Name: 2-Methylpropane-1,3-diamine
• CAS No: 2400-78-4
• MF: C₄H₁₂N₂
• MW: 88.1514806747437
• MDL: MFCD08276399
• CID: 251111
• PubChem ID: 14499052
• Update Time: 2025-08-05

2-Methylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 2-Methylpropane-1,3-diamine
• 2-Methyl-1,3-propanediamine
• 1,3-Propanediamine,2-methyl-
• 1,3-Diamino-2-methylpropane
• 1,3-Propanediamine,2-methyl
• 2-methyl-1,3-diaminopropane
• 2-Methyl-propandiyldiamin
• 2-methyl-propanediyldiamine
• 2-methylpropylenediamine
• 1,3-Propanediamine, 2-methyl-
• BDXGMDGYOIWKIF-UHFFFAOYSA-N
• 1710AB
• AB1010041
• M1657
• Z2217052349
• 2-methylpropane-1, 3-diamine
• T72131
• DTXSID60561041
• MFCD08276399
• EN300-225127
• Z951173758
• AKOS011348274
• 2400-78-4

• MDL： MFCD08276399
• Inchi： 1S/C4H12N2/c1-4(2-5)3-6/h4H,2-3,5-6H2,1H3
• InChI Key： BDXGMDGYOIWKIF-UHFFFAOYSA-N
• SMILES： NCC(C)CN

Computed Properties

• Exact Mass: 88.10000
• Monoisotopic Mass: 88.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 24.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Not determined
• Density: 0.861
• Boiling Point: 137 ºC
• Flash Point: 35 ºC
• Refractive Index: 1.4540 to 1.4580
• PSA: 52.04000
• LogP: 0.94050
• Solubility: Not determined

2-Methylpropane-1,3-diamine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2734 8/3/PG II
• HazardClass：8/3
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Material Chemicals High Polymer Materials

Additional information on 2-Methylpropane-1,3-diamine

Professional Introduction to 2-Methylpropane-1,3-diamine (CAS No. 2400-78-4)

2-Methylpropane-1,3-diamine, also known by its CAS number 2400-78-4, is a significant compound in the field of chemical and pharmaceutical research. This diamine derivative has garnered attention due to its versatile applications in synthesizing complex molecules, particularly in the development of pharmaceuticals and specialty chemicals. Its unique structural properties make it a valuable intermediate in various synthetic pathways, enabling the creation of novel compounds with potential therapeutic benefits.

The molecular structure of 2-Methylpropane-1,3-diamine consists of a propane backbone with two amino groups (-NH₂) attached at the 1st and 3rd carbon positions. This configuration imparts high reactivity, making it an excellent building block for further functionalization. The presence of the methyl group enhances its solubility in organic solvents, facilitating its use in industrial and laboratory settings.

In recent years, research on 2-Methylpropane-1,3-diamine has expanded into several promising areas. One notable application is in the synthesis of polyamides and polyimides, which are critical materials for high-performance textiles and coatings. The compound’s ability to form stable amide bonds makes it an ideal candidate for creating durable and heat-resistant polymers. These materials are increasingly being explored for their potential in aerospace and automotive industries where lightweight and robust components are essential.

Another emerging field where 2-Methylpropane-1,3-diamine is making strides is in medicinal chemistry. Researchers have been investigating its role as a precursor in the development of novel antibiotics and antiviral agents. The compound’s bifunctional nature allows for the introduction of diverse pharmacophores, enabling the design of molecules that can interact with biological targets more effectively. For instance, studies have shown that derivatives of 2-Methylpropane-1,3-diamine can exhibit potent inhibitory effects on certain enzymes implicated in infectious diseases.

The pharmaceutical industry has also been leveraging 2-Methylpropane-1,3-diamine for the synthesis of chiral compounds. Chirality is a crucial factor in drug design, as enantiomers (molecules that are mirror images of each other) can have vastly different biological activities. By carefully controlling the reaction conditions during the synthesis of 2-Methylpropane-1,3-diamine, chemists can produce enantiomerically pure compounds that could lead to more effective and safer medications.

Advances in catalytic processes have further enhanced the utility of 2-Methylpropane-1,3-diamine. Modern catalytic systems allow for more efficient and selective transformations, reducing waste and improving yields. This aligns with global efforts to promote green chemistry principles, ensuring that chemical manufacturing becomes more sustainable over time. The development of heterogeneous catalysts, in particular, has enabled continuous flow processes that are more energy-efficient and scalable.

The role of computational chemistry in understanding the reactivity of 2-Methylpropane-1,3-diamine cannot be overstated. Advanced computational methods allow researchers to predict reaction outcomes with high accuracy before conducting expensive laboratory experiments. This approach not only saves time but also helps in optimizing synthetic routes for maximum efficiency. Machine learning models trained on large datasets have become indispensable tools for predicting properties such as solubility, stability, and reactivity.

In conclusion,2-Methylpropane-1,3-diamine (CAS No. 2400-78-4) remains a cornerstone compound in modern chemical research. Its versatility as a synthetic intermediate continues to drive innovation across multiple industries, from materials science to pharmaceuticals. As new methodologies and technologies emerge,2-Methylpropane-1,3-diamine will undoubtedly play an even more significant role in shaping the future of chemical applications.